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Compound of Interest

Compound Name: c-Fms-IN-10

Cat. No.: B8107547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
c-Fms-IN-10 is a potent and selective inhibitor of the c-Fms kinase (colony-stimulating factor-1

receptor, CSF-1R), a receptor tyrosine kinase crucial for the survival, proliferation, and

differentiation of monocytes and macrophages.[1][2][3][4] With an IC50 of 2 nM, this thieno[3,2-

d]pyrimidine derivative demonstrates significant anti-tumor activity, making it a valuable tool for

cancer research and therapeutic development.[1][2][4] This document provides detailed

information on the solubility, preparation, and application of c-Fms-IN-10 in common

experimental settings.

Chemical Properties and Solubility
Proper handling and solubilization of c-Fms-IN-10 are critical for obtaining reliable and

reproducible experimental results.

Table 1: Solubility of c-Fms-IN-10

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b8107547?utm_src=pdf-interest
https://www.benchchem.com/product/b8107547?utm_src=pdf-body
https://www.medchemexpress.com/c-fms-in-10.html
https://www.glpbio.com/catalog/product/view/id/108703/s/gc35663/category/409/
https://www.medchemexpress.com/Targets/c-Fms.html
https://www.targetmol.cn/compound/c-fms-in-10
https://www.medchemexpress.com/c-fms-in-10.html
https://www.glpbio.com/catalog/product/view/id/108703/s/gc35663/category/409/
https://www.targetmol.cn/compound/c-fms-in-10
https://www.benchchem.com/product/b8107547?utm_src=pdf-body
https://www.benchchem.com/product/b8107547?utm_src=pdf-body
https://www.benchchem.com/product/b8107547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8107547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Concentration Notes

DMSO 10 mg/mL

Heating to 60°C and

ultrasonication may be

required to achieve complete

dissolution.[2]

Ethanol Not specified

Data on the precise solubility

in ethanol is limited. It is

advisable to first dissolve in

DMSO and then dilute in

ethanol-containing media.

Water Not specified

c-Fms-IN-10 is sparingly

soluble in aqueous solutions.

For in vivo studies, a common

practice is to prepare a

suspension from a DMSO

stock.[1]

Storage and Stability:

Stock Solutions: Store stock solutions of c-Fms-IN-10 in DMSO at -20°C for up to one month

or at -80°C for up to six months.[1]

Solid Compound: Store the solid form of c-Fms-IN-10 at -20°C.

To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock solutions into smaller,

single-use volumes.

Preparation of Solutions
Stock Solution (10 mM in DMSO)
Materials:

c-Fms-IN-10 (Molecular Weight: 429.5 g/mol )

Anhydrous DMSO

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.glpbio.com/catalog/product/view/id/108703/s/gc35663/category/409/
https://www.medchemexpress.com/c-fms-in-10.html
https://www.benchchem.com/product/b8107547?utm_src=pdf-body
https://www.medchemexpress.com/c-fms-in-10.html
https://www.benchchem.com/product/b8107547?utm_src=pdf-body
https://www.benchchem.com/product/b8107547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8107547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile microcentrifuge tubes

Protocol:

Weigh out the desired amount of c-Fms-IN-10 powder. For example, to prepare 1 mL of a 10

mM stock solution, use 4.295 mg of the compound.

Add the appropriate volume of anhydrous DMSO to the powder. For the example above, add

1 mL of DMSO.

To aid dissolution, gently warm the solution to 37°C and sonicate in an ultrasonic bath until

the solid is completely dissolved.[2]

Aliquot the stock solution into sterile microcentrifuge tubes and store at -20°C or -80°C.

Working Solutions for In Vitro Assays
For cell-based assays, the 10 mM DMSO stock solution can be serially diluted with cell culture

medium to achieve the desired final concentration. It is crucial to ensure that the final

concentration of DMSO in the culture medium does not exceed a level that affects cell viability

(typically ≤ 0.5%).

Preparation of a Suspended Solution for In Vivo
Administration (1 mg/mL)
This protocol provides a method for preparing a suspended solution suitable for oral or

intraperitoneal injection in animal models.[1]

Materials:

10 mg/mL c-Fms-IN-10 in DMSO (Stock Solution)

PEG300

Tween-80

Saline (0.9% NaCl)
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Protocol (for 1 mL of working solution):

In a sterile tube, add 100 µL of the 10 mg/mL c-Fms-IN-10 stock solution to 400 µL of

PEG300.

Mix thoroughly by vortexing until the solution is uniform.

Add 50 µL of Tween-80 to the mixture and mix again until homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL.

Vortex the solution extensively to ensure a uniform suspension. This preparation should be

made fresh before each use.

Experimental Protocols
The following are generalized protocols that can be adapted for use with c-Fms-IN-10.

Optimization may be required for specific cell lines or experimental conditions.

c-Fms Signaling Pathway
The binding of the ligand, Macrophage Colony-Stimulating Factor (M-CSF), to the c-Fms

receptor induces receptor dimerization and autophosphorylation of specific tyrosine residues

within the intracellular domain. This activation initiates a cascade of downstream signaling

pathways, including the PI3K/Akt and Ras/Raf/MEK/ERK pathways, which are critical for cell

survival, proliferation, and differentiation.[5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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